Cas no 1805277-63-7 (2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile
• CAS No: 1805277-63-7
• MF: C₁₀H₄BrF₆N
• MW: 332.039882659912
• CID: 5057036
• Update Time: 2025-07-02

2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile
• 2-[2-bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile

• Inchi： 1S/C10H4BrF6N/c11-8-4-5(9(12,13)14)3-7(10(15,16)17)6(8)1-2-18/h3-4H,1H2
• InChI Key： GFSZAWDQEGQYMI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 4
• Topological Polar Surface Area: 23.8

Additional information on 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile

Introduction to 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile (CAS No. 1805277-63-7)

2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile, identified by its Chemical Abstracts Service (CAS) number 1805277-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylacetonitriles, characterized by the presence of a nitrile group (-CN) attached to an aromatic ring. The structural features of this molecule, particularly the incorporation of bromine and trifluoromethyl substituents, make it a versatile intermediate in synthetic chemistry, enabling the development of novel bioactive molecules.

The bromo and trifluoromethyl functional groups are strategically positioned on the aromatic ring, which enhances its reactivity and utility in various chemical transformations. The bromo atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Meanwhile, the trifluoromethyl groups introduce electron-withdrawing effects and metabolic stability, attributes that are highly desirable in drug design to improve pharmacokinetic properties.

In recent years, the demand for high-quality intermediates like 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile has surged due to their pivotal role in synthesizing active pharmaceutical ingredients (APIs). The pharmaceutical industry relies heavily on such intermediates to develop small-molecule drugs targeting various therapeutic areas. For instance, this compound has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of multiple fluorine atoms not only enhances lipophilicity but also modulates binding affinity to biological targets, making it an invaluable building block.

Moreover, agrochemical research has also benefited from the use of 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile. Fluorinated compounds are known to exhibit improved pest resistance and environmental stability, making them ideal for developing next-generation pesticides and herbicides. The structural motif of this compound has been explored in designing molecules that disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms.

The synthesis of 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile involves multi-step organic transformations that highlight the expertise required in fine chemical synthesis. Typically, it begins with the bromination of a pre-existing aromatic precursor followed by selective trifluoromethylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the nitrile group at the desired position. These synthetic strategies underscore the compound's complexity and the precision required in its preparation.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that compounds incorporating both bromine and trifluoromethyl groups exhibit enhanced binding interactions with protein targets due to their ability to engage multiple binding pockets simultaneously. This insight has guided medicinal chemists in optimizing lead compounds for better efficacy and selectivity.

The role of 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where fluorinated aromatic compounds contribute to improved charge transport properties in semiconductors and light-emitting diodes (LEDs). The ability to fine-tune electronic characteristics through strategic functionalization is crucial for developing high-performance electronic devices.

In conclusion, 2-Bromo-4,6-bis(trifluoromethyl)phenylacetonitrile (CAS No. 1805277-63-7) represents a cornerstone intermediate in modern synthetic chemistry. Its structural versatility and functional group compatibility have positioned it as a key reagent in drug discovery and material science applications. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to remain integral to advancements across multiple scientific disciplines.